Cas no 1935992-82-7 (4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one)

• Product Name: 4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one
• CAS No: 1935992-82-7
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5720409
• PubChem ID: 91623927
• Update Time: 2025-05-19

4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• F2167-2818
• 4-methoxy-6-methyl-1-prop-2-ynylpyridin-2-one
• AKOS026718966
• 1935992-82-7
• 4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one
• 2(1H)-Pyridinone, 4-methoxy-6-methyl-1-(2-propyn-1-yl)-

• Inchi： 1S/C10H11NO2/c1-4-5-11-8(2)6-9(13-3)7-10(11)12/h1,6-7H,5H2,2-3H3
• InChI Key： VGZRGVSKLRBYPH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(CC#C)C(C)=C1)=O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 344.9±37.0 °C(Predicted)
• pka: -0.24±0.70(Predicted)

Additional information on 4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one

Research Briefing on 4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one (CAS: 1935992-82-7)

4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one (CAS: 1935992-82-7) is a synthetic pyridinone derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a methoxy group at the 4-position and a propargyl moiety at the 1-position, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as a versatile scaffold for the design of novel bioactive molecules, particularly in the context of kinase inhibition and targeted protein degradation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one serves as a key intermediate in the synthesis of selective kinase inhibitors. The compound's propargyl group was utilized in click chemistry reactions to generate a library of triazole-containing derivatives, which were subsequently screened for activity against a panel of kinases. Several analogs exhibited promising inhibitory activity against CDK2 and GSK-3β, with IC50 values in the low micromolar range. Molecular docking studies revealed that these compounds bind to the ATP-binding pocket of the target kinases, with the pyridinone core forming critical hydrogen bond interactions.

Another significant application of 1935992-82-7 was reported in a 2024 Nature Chemical Biology paper, where it was incorporated into proteolysis-targeting chimeras (PROTACs). The researchers leveraged the compound's alkyne functionality to conjugate it with E3 ligase ligands, creating bifunctional molecules capable of inducing targeted protein degradation. One such PROTAC, featuring 4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one linked to a VHL ligand, demonstrated efficient degradation of BRD4 in cancer cell lines at nanomolar concentrations. This work highlights the compound's utility as a warhead in the design of next-generation therapeutic modalities.

From a synthetic chemistry perspective, recent advances have improved the preparation of 1935992-82-7. A 2023 Organic Process Research & Development publication described a scalable, three-step synthesis starting from commercially available 4-methoxy-6-methylpyridin-2(1H)-one, with an overall yield of 68%. Key innovations included the use of phase-transfer catalysis for the N-propargylation step and a streamlined purification process. These developments have made the compound more accessible for medicinal chemistry programs and high-throughput screening campaigns.

Pharmacokinetic studies of derivatives containing the 4-methoxy-6-methyl-1-(prop-2-yn-1-yl)pyridin-2(1H)-one scaffold have shown generally favorable drug-like properties. The methoxy group appears to confer metabolic stability, while the propargyl moiety allows for further structural diversification. However, some challenges remain, including moderate aqueous solubility and potential CYP450 inhibition, which are being addressed through structural optimization in ongoing research.

Looking forward, 1935992-82-7 and its derivatives represent a promising avenue for the development of new therapeutic agents. Current research directions include exploring its application in covalent inhibitor design, expanding its use in targeted protein degradation platforms, and investigating its potential as a fragment in fragment-based drug discovery. The compound's versatility and demonstrated biological activity make it a valuable tool for chemical biology research and drug discovery efforts in oncology, neurodegenerative diseases, and inflammation.